Cas no 773872-33-6 ((3'-Methylbiphenyl-4-yl)-methanol)

(3'-Methylbiphenyl-4-yl)-methanol structure
773872-33-6 structure
Product Name:(3'-Methylbiphenyl-4-yl)-methanol
CAS No:773872-33-6
MF:C14H14O
MW:198.260364055634
MDL:MFCD05979675
CID:552250
PubChem ID:1393465
Update Time:2025-04-19

(3'-Methylbiphenyl-4-yl)-methanol Chemical and Physical Properties

Names and Identifiers

    • (3'-Methyl-[1,1'-biphenyl]-4-yl)methanol
    • (3'-Methylbiphenyl-4-yl)-methanol
    • [1,1'-Biphenyl]-4-methanol,3'-methyl-
    • 4-(3-TOLYL)BENZYL ALCOHOL
    • (3'-Methyl[1,1'-biphenyl]-4-yl)methanol
    • AC1LRD40
    • AG-H-09568
    • ANW-74918
    • CTK5E4374
    • MolPort-000-927-519
    • CS-D0388
    • SB84225
    • {3'-methyl-[1,1'-biphenyl]-4-yl}methanol
    • SCHEMBL13525205
    • [4-(3-methylphenyl)phenyl]methanol
    • 773872-33-6
    • (3'-methylbiphenyl-4-yl)methanol
    • MFCD05979675
    • AWWJGVBHUYQLEJ-UHFFFAOYSA-N
    • YFB87233
    • AKOS004118683
    • DTXSID60362691
    • AS-3154
    • 3'-Methylbiphenyl-4-ylmethanol
    • BB 0223516
    • 3'-Methyl[1,1'-biphenyl]-4-methanol
    • [4-(m-tolyl)-phenyl]-methanol
    • MDL: MFCD05979675
    • Inchi: 1S/C14H14O/c1-11-3-2-4-14(9-11)13-7-5-12(10-15)6-8-13/h2-9,15H,10H2,1H3
    • InChI Key: AWWJGVBHUYQLEJ-UHFFFAOYSA-N
    • SMILES: OCC1C=CC(=CC=1)C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 198.104
  • Monoisotopic Mass: 198.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: 3.15430

(3'-Methylbiphenyl-4-yl)-methanol Pricemore >>

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